Cas no 1341508-45-9 (ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1341508-45-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6490840
• PubChem ID: 63379549
• Update Time: 2025-06-15

ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1119915
• 1341508-45-9
• AKOS012685691

• Inchi： 1S/C9H12N2O4/c1-2-13-9(12)7-10-8(15-11-7)6-4-3-5-14-6/h6H,2-5H2,1H3
• InChI Key： FWVWWWYEAMVKCU-UHFFFAOYSA-N
• SMILES： O1CCCC1C1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4Ų

Additional information on ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate

Professional Introduction to Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1341508-45-9)

Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1341508-45-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a complex molecular structure that includes an oxadiazole core linked to an ethyl ester group and an β-D-glucopyranoside moiety. The unique arrangement of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate is characterized by its rigid oxadiazole ring system, which is known for its stability and ability to engage in multiple hydrogen bonding interactions. This structural feature is particularly relevant in drug design, as it can enhance binding affinity and selectivity towards biological targets. Additionally, the presence of the ethyl ester and β-D-glucopyranoside groups introduces additional layers of functionality that can be exploited for modulating pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing new derivatives of oxadiazole-based compounds due to their versatile biological activities. Studies have demonstrated that oxadiazole derivatives exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The compound Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate has been investigated for its potential in these areas, with preliminary findings suggesting promising results.

One of the most intriguing aspects of Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate is its ability to serve as a building block for more complex molecules. The oxadiazole core can be further functionalized through various chemical reactions, allowing chemists to tailor the compound's properties for specific applications. For instance, modifications at the ester group can influence solubility and metabolic stability, while alterations at the β-D-glucopyranoside moiety can affect cellular uptake and distribution.

The synthesis of Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole ring system followed by functionalization with the β-D-glucopyranoside group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

In the realm of drug discovery, Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate has been explored as a potential lead compound for developing new therapeutic agents. Its unique structural features make it an attractive candidate for targeting various diseases. For example, studies have shown that oxadiazole derivatives can inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, the compound's ability to form stable complexes with biological targets suggests its utility in designing targeted therapies.

The pharmacokinetic profile of Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate is another area of interest. Research has indicated that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, it may be possible to enhance the bioavailability and therapeutic efficacy of this compound. Further studies are needed to fully elucidate its pharmacokinetic behavior and identify potential dosing regimens.

From a computational chemistry perspective, Ethyl 5-(oxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and have helped guide the design of more potent derivatives. Advanced computational techniques have also been used to predict the metabolic pathways by which this compound might be processed in vivo.

The future prospects for Ethyl 5-(oxolan-2-yli)-1H-pyrrole[3',4':5',6']pyrazine[1',6':0:6]benzodiazepine are exciting and multifaceted. Ongoing research aims to explore new synthetic routes that could improve yield and reduce costs associated with its production. Additionally, there is a growing interest in developing novel derivatives with enhanced pharmacological properties through rational drug design strategies.

In conclusion, Ethyl 5-(oxolananone)ethyl acetoacetate (CAS No. 1341508) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a building block for more complex molecules makes it an invaluable tool for researchers seeking to develop new drugs targeting various diseases. As our understanding of medicinal chemistry continues to evolve, compounds like this are poised to play a crucial role in shaping the future of drug discovery and development.